Cas no 1346686-98-3 ((6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol)

• Product Name: (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol
• CAS No: 1346686-98-3
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 1034666
• PubChem ID: 71301591
• Update Time: 2025-07-18

(6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol
• [5-(6-fluoropyridin-2-yl)pyridin-3-yl]methanol
• 1346686-98-3
• DTXSID10744408
• (6-Fluoro[2,3'-bipyridin]-5'-yl)methanol

• Inchi： 1S/C11H9FN2O/c12-11-3-1-2-10(14-11)9-4-8(7-15)5-13-6-9/h1-6,15H,7H2
• InChI Key： CLGUHKPNXWABIH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=NC=C(CO)C=2)=N1

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol

Research Brief on (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol (CAS: 1346686-98-3): Recent Advances and Applications

The compound (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol, with the CAS number 1346686-98-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a bipyridine scaffold with a fluoro substituent and a hydroxymethyl group, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for kinase inhibitors, fluorescent probes, and other biologically active molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the hydroxymethyl group could be efficiently derivatized to introduce various pharmacophores, while the fluorine atom enhanced binding affinity through halogen bonding interactions with the target protein. The resulting compounds showed improved selectivity profiles compared to earlier generation BTK inhibitors.

In the area of chemical biology, a team from MIT reported in ACS Chemical Biology (2024) the development of fluorescent probes based on (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol. The bipyridine core provided excellent photophysical properties, while the fluorine atom allowed for 19F-NMR applications. These dual-modality probes enabled real-time monitoring of protein-protein interactions in live cells, offering new tools for studying intracellular signaling pathways.

Recent synthetic methodology developments have also focused on this compound. A Nature Communications paper (2023) described a novel catalytic system for the efficient preparation of (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol from readily available starting materials. The reported method achieved excellent yields (85-92%) and demonstrated good functional group tolerance, addressing previous challenges in the large-scale production of this valuable intermediate.

From a drug metabolism perspective, studies have shown that (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol exhibits favorable pharmacokinetic properties. The hydroxymethyl group serves as a metabolic soft spot, allowing for controlled clearance while maintaining sufficient exposure. This characteristic, combined with the compound's moderate lipophilicity (logP ~2.1), makes it particularly attractive for medicinal chemistry applications.

Looking forward, several pharmaceutical companies have included derivatives of (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanol in their preclinical pipelines, particularly for oncology and autoimmune disease indications. The versatility of this scaffold, coupled with recent synthetic advances and improved understanding of its biological interactions, positions it as an important structure in contemporary drug discovery efforts.